2-Chloro-1-(4,5-difluoro-2-hydroxyphenyl)ethanone

• IUPAC Name: 2-chloro-1-(4,5-difluoro-2-hydroxyphenyl)ethanone
• InChI: InChI=1S/C8H5ClF2O2/c9-3-8(13)4-1-5(10)6(11)2-7(4)12/h1-2,12H,3H2
• InChI Key: ZWPILJHXWSMNER-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)F)O)C(=O)CCl
• Molecular Formula: C8H5ClF2O2
• Molecular Weight: 206.57 g/mol

Description

2-Chloro-1-(4,5-difluoro-2-hydroxyphenyl)ethanone is a chemical compound that belongs to the class of chalcones. It has a molecular formula of C8H5ClF2O2 and a molecular weight of 206.57. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 206.57 g/mol. Other properties such as XLogP3-AA, Hydrogen Bond Donor Count, Hydrogen Bond Acceptor Count, Rotatable Bond Count, Exact Mass, Monoisotopic Mass, Topological Polar Surface Area, Heavy Atom Count, Formal Charge, Complexity, Isotope Atom Count, Defined Atom Stereocenter Count, Undefined Atom Stereocenter Count, Defined Bond Stereocenter Count, Undefined Bond Stereocenter Count, and Covalently-Bonded Unit Count are not provided in the search results.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques and Characterization : The compound 2-Chloro-1-(4,5-difluoro-2-hydroxyphenyl)ethanone has been used as a precursor in the synthesis of various complex molecules. For instance, the compound 1-(4-Chloro-1-hydroxynaphthalen-2-yl)-ethanone was prepared through a reaction involving 4-chloronaphthalen-1-ol, reflecting the utility of chloro-hydroxyphenyl ethanones in synthetic chemistry (Sherekar et al., 2022). Similarly, the condensation of 2-(4-chlorophenyl)-1-(2,4-dihydroxyphenyl) ethanone with N,N-dimethylformamide dimethyl acetal is another example showcasing the reactivity of such compounds, leading to the formation of various heterocyclic structures (Moskvina et al., 2015).

Crystal Structure and Computational Analysis

• Crystal Structure and Computational Studies : The unique crystal structure of ortho-hydroxy aromatic ketones like 1-(5-chloro-2-hydroxyphenyl)ethanone has been studied, confirming the presence of intramolecular hydrogen bonding and π-π stacking interactions, which are crucial for understanding the behavior of such compounds in different states (Majumdar, 2016).

Antimicrobial Studies

• Antimicrobial Properties : Various derivatives of chloro-hydroxyphenyl ethanones have been synthesized and tested for their antimicrobial properties. For example, the study of 6-phenyl-4-(4-(4-(p-tolyloxy) phenoxy) phenyl)-5, 6-dihydropyrimidin-2(1H)-one and its derivatives showcased their efficacy against multiple bacterial species (Dave et al., 2013).

Biocatalysis and Chiral Synthesis

• Biocatalysis and Chiral Synthesis : The compound has been employed as a substrate in biocatalytic processes for the synthesis of chiral intermediates. For instance, (R)-2-Chloro-1-(2,4-dichlorophenyl) ethanol, a chiral intermediate of the antifungal agent Miconazole, was synthesized using a specific bacterial strain, demonstrating the potential of such compounds in the production of chiral drugs (Miao et al., 2019).